Cas no 1251595-08-0 (2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide)

• Product Name: 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide
• CAS No: 1251595-08-0
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 6584886
• PubChem ID: 49667299
• Update Time: 2025-06-28

2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide
• 2-(2-amino-4-ethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-cyclohex-1-en-1-ylethyl)acetamide
• 1251595-08-0
• AKOS021773644
• 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide
• F3406-9725
• 2-(2-amino-4-ethyl-6-oxopyrimidin-1-yl)-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• VU0625702-1
• 2-(2-amino-4-ethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)acetamide

• Inchi： 1S/C16H24N4O2/c1-2-13-10-15(22)20(16(17)19-13)11-14(21)18-9-8-12-6-4-3-5-7-12/h6,10H,2-5,7-9,11H2,1H3,(H2,17,19)(H,18,21)
• InChI Key： VLRLOSQJZAKASI-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=C(CC)N=C1N)=O)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide

Introduction to 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251595-08-0, specifically 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered considerable attention in recent years due to its potential applications in the development of novel therapeutic agents. The pyrimidine core of this compound, a well-known pharmacophore in drug discovery, is modified with various functional groups that enhance its biological activity and selectivity.

In the realm of chemical biology, the synthesis and characterization of heterocyclic compounds like 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohex-1-en-1-yl)ethylacetamide are of paramount importance. The pyrimidine scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, and anticancer properties. The presence of an amino group at the 2-position and an acetylamide moiety at the N-position further expands its pharmacological potential. These structural features allow for selective interactions with biological targets, making this compound a promising candidate for further investigation.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules such as 2-(2-amino-4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-2-(cyclohexenyl)ethylacetamide. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and modern chromatographic methods have been employed to optimize yield and purity. These improvements have not only facilitated the production of larger quantities of the compound but also allowed for detailed structural elucidation using spectroscopic techniques like NMR and mass spectrometry.

The biological activity of CAS no 1251595 has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits significant inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. The cyclohexenyl group appended to the acetylamide moiety appears to modulate the compound's solubility and bioavailability, enhancing its pharmacokinetic profile. This is particularly important for drug development, as poor solubility can limit therapeutic efficacy.

One of the most compelling aspects of 2-(2-amino--4--ethyl--6--oxo--1--6--dihydropyrimidin--1--yl)--N--2--(cyclohexenyl)ethylacetamide is its potential to serve as a lead compound for structure-based drug design. By leveraging computational chemistry tools such as molecular docking and molecular dynamics simulations, researchers can predict how this molecule interacts with target proteins. These simulations help in identifying key binding residues and optimizing the compound's structure for improved binding affinity and selectivity.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or their synthetic analogs. The structural motif present in CAS no 1251595 bears a resemblance to certain alkaloids found in plants, which have been historically used for their medicinal properties. By incorporating these natural product-like features into synthetic molecules, chemists can harness nature's vast chemical library to develop novel therapeutics.

In conclusion,CAS no 1251595 exemplifies the synergy between synthetic chemistry and pharmacology. Its complex structure and promising biological activity make it a valuable asset in the quest for new medicines. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing health challenges.